molecular formula C10H17N3O3 B2884867 4-[Oxo(piperazin-1-yl)acetyl]morpholine CAS No. 875164-29-7; 923125-02-4

4-[Oxo(piperazin-1-yl)acetyl]morpholine

Cat. No.: B2884867
CAS No.: 875164-29-7; 923125-02-4
M. Wt: 227.264
InChI Key: XHWMCHIHVJSGRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[Oxo(piperazin-1-yl)acetyl]morpholine is a heterocyclic compound featuring a morpholine ring linked to a piperazine moiety via an oxoacetyl bridge. This structure combines the conformational flexibility of piperazine with the polar, hydrogen-bonding capacity of morpholine, making it a scaffold of interest in medicinal chemistry and drug design. The compound is commercially available (CAS: 330562-43-1) and has been explored for applications ranging from antimicrobial agents to analytical internal standards .

Structure

3D Structure

Interactive Chemical Structure Model





Properties

IUPAC Name

1-morpholin-4-yl-2-piperazin-1-ylethane-1,2-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H17N3O3/c14-9(12-3-1-11-2-4-12)10(15)13-5-7-16-8-6-13/h11H,1-8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XHWMCHIHVJSGRA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1)C(=O)C(=O)N2CCOCC2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H17N3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

227.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Observations :

  • Synthetic Efficiency : ND-9 (51% yield) outperforms ND-7 (38%) and CD-9 (25%), likely due to the pyrimidinyl group enhancing reactivity .
  • Substituent Effects : Bulky groups (e.g., 3-chlorophenyl in ND-7) reduce yields compared to smaller substituents (e.g., acetyl in Compound 9) .

Key Observations :

  • Acetyl vs. Bulkier Groups : The acetyl group in Compound 9 and 4-[Oxo(piperazin-1-yl)acetyl]morpholine enhances cytotoxicity and antimicrobial activity compared to benzoyl or sulfonyl variants, likely due to improved binding and reduced steric hindrance.
  • Analytical Utility : Despite structural similarity, 4-benzoylmorpholine outperforms 4-[Oxo(piperazin-1-yl)acetyl]morpholine as an internal standard in LC-MS, highlighting the impact of small structural changes on physicochemical properties .

Spectral and Physicochemical Properties

Infrared (IR) Spectroscopy :

  • ND-7/ND-9/CD-9 : All show characteristic peaks for Ar-H (3100–3010 cm⁻¹), –CH (2918–2820 cm⁻¹), and carbonyl groups (1670–1770 cm⁻¹) .
  • 4-[Oxo(piperazin-1-yl)acetyl]morpholine : Expected peaks at ~1700 cm⁻¹ (C=O stretch) and 2800–2900 cm⁻¹ (morpholine C-O-C).

NMR Data :

  • 13C-NMR of ND-9 : Peaks at 158.9, 167.0, and 177.1 ppm confirm carbonyl and aromatic carbons .
  • 1H-NMR of CD-9: Signals at δ 1.2–1.5 ppm (cyclopropyl CH₂) and δ 8.1–8.3 ppm (quinolone aromatic protons) .

Molecular Weight and Solubility :

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.